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Introduction
Diisodecyl adipate (DIDA) is a synthetic ester classified as a Group V base oil, offering a

unique combination of properties that make it a versatile component in modern lubricant

formulations.[1] This document provides detailed application notes and experimental protocols

for the evaluation of DIDA as a lubricant base oil. Its primary advantages include excellent low-

temperature fluidity, high thermal and oxidative stability, and inherent biodegradability.[1][2]

DIDA can be utilized as the sole basestock or in combination with other synthetic base oils,

such as polyalphaolefins (PAOs), to enhance performance characteristics like additive solubility

and deposit control.[3][4]

Key Applications
Due to its favorable characteristics, DIDA is a suitable base oil for a variety of demanding

lubricant applications:

Hydraulic Oils: Its excellent low-temperature properties ensure efficient operation in hydraulic

systems exposed to a wide range of temperatures.[3]

Compressor Oils: High thermal and oxidative stability makes it ideal for use in compressors

where it can resist breakdown at elevated temperatures.[3]
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Gear Oils: DIDA's lubricity and ability to be formulated with extreme pressure (EP) additives

make it a candidate for gear oil formulations.[5][6]

Greases: It can serve as a base oil in grease formulations, particularly for low-temperature

applications.[5]

Environmentally Sensitive Applications: Its biodegradability makes it a preferred choice for

lubricants used in applications where environmental contamination is a concern.[1]

Physicochemical and Performance Data
The following tables summarize the typical physical and chemical properties of diisodecyl
adipate.
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Property Typical Value Test Method

Physical Properties

Appearance
Clear, colorless to pale yellow

liquid
Visual

Molecular Formula C₂₆H₅₀O₄ -

Molecular Weight 426.7 g/mol -

Density @ 20°C 0.919 – 0.924 g/cm³ ASTM D1298

Thermal Properties

Boiling Point ~385 °C ASTM D1120

Flash Point (COC) 221 - 226 °C ASTM D92

Pour Point < -54 °C ASTM D97

Lubricant Performance

Kinematic Viscosity @ 40°C 15 cSt ASTM D445

Kinematic Viscosity @ 100°C 4 cSt ASTM D445

Viscosity Index 120 - 148 ASTM D2270

Acid Value ≤ 0.2 mg KOH/g ASTM D664

Saponification Index 250 - 270 mg KOH/g ASTM D94

Biodegradability (OECD 301B) >75% OECD 301B

Table 1: Typical Physicochemical and Performance Properties of Diisodecyl Adipate.[1][7]

Experimental Protocols
Detailed methodologies for the evaluation of key lubricant properties of diisodecyl adipate are

provided below.

Kinematic Viscosity (ASTM D445)
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Objective: To determine the kinematic viscosity of DIDA at 40°C and 100°C, which is crucial for

assessing the lubricant's flow characteristics and suitability for specific applications.[8][9]

Apparatus:

Calibrated glass capillary viscometer

Constant temperature bath

Thermometer

Timer

Procedure:

Select a viscometer with a capillary size appropriate for the expected viscosity of DIDA.

Charge the viscometer with the DIDA sample, ensuring it is free of air bubbles and

particulates.

Place the viscometer in the constant temperature bath set to the desired temperature (40°C

or 100°C) and allow it to equilibrate for at least 30 minutes.

Using suction, draw the sample up through the capillary to a point above the upper timing

mark.

Release the suction and allow the sample to flow freely down the capillary.

Start the timer when the leading edge of the sample meniscus passes the upper timing mark.

Stop the timer when the leading edge of the meniscus passes the lower timing mark.

Record the flow time in seconds.

Repeat the measurement at least twice and calculate the average flow time.

Calculate the kinematic viscosity by multiplying the average flow time by the viscometer

calibration constant.
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Kinematic Viscosity (ASTM D445) Workflow

Pour Point (ASTM D97)
Objective: To determine the lowest temperature at which DIDA will flow, indicating its suitability

for low-temperature applications.[3][7]

Apparatus:

Test jar

Thermometer

Cooling bath

Procedure:

Pour the DIDA sample into the test jar to the marked level.

Heat the sample to at least 45°C to dissolve any wax crystals.

Insert the thermometer into the sample.

Place the test jar in the cooling bath.

At each temperature that is a multiple of 3°C, remove the test jar and tilt it to ascertain

whether there is a movement of the sample.

The pour point is the lowest temperature at which movement of the sample is observed, plus

3°C.[3]
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Preparation Cooling & Observation Determination

Pour DIDA into
test jar

Heat sample to
dissolve waxes

Place in cooling
bath

Observe for flow
at 3°C intervals

Record lowest temp
of movement

Pour Point = Recorded
Temp + 3°C

Click to download full resolution via product page

Pour Point (ASTM D97) Workflow

Flash Point by Cleveland Open Cup (ASTM D92)
Objective: To determine the temperature at which DIDA gives off sufficient vapor to ignite

momentarily upon the application of a test flame. This is a critical safety parameter.[10][11]

Apparatus:

Cleveland open cup apparatus

Thermometer

Test flame applicator

Heating plate

Procedure:

Fill the test cup with the DIDA sample to the filling mark.

Heat the sample at a specified rate.

Apply the test flame across the center of the cup at specified temperature intervals.

The flash point is the lowest temperature at which the application of the test flame causes

the vapors of the sample to ignite.[10]
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Flash Point (ASTM D92) Workflow

Oxidation Stability by Pressure Differential Scanning
Calorimetry (PDSC) (ASTM D6186)
Objective: To evaluate the oxidation stability of DIDA under accelerated conditions of high

temperature and oxygen pressure.[1][12]

Apparatus:

Pressure Differential Scanning Calorimeter (PDSC)

Sample pans

Oxygen supply

Procedure:

Weigh a small amount of the DIDA sample into a sample pan.

Place the pan in the PDSC test cell.

Heat the cell to the specified test temperature (e.g., 180°C).

Pressurize the cell with oxygen to 3.5 MPa (500 psig).

Monitor the heat flow from the sample over time.

The oxidation induction time (OIT) is the time from the introduction of oxygen until the onset

of the exothermic oxidation reaction.[1]
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Oxidation Stability (ASTM D6186) Workflow

Wear Preventive Characteristics (Four-Ball Method)
(ASTM D4172)
Objective: To assess the anti-wear properties of DIDA under sliding contact conditions.[2][13]

Apparatus:

Four-Ball Wear Test Machine

Steel balls

Microscope for wear scar measurement

Procedure:

Clean the test balls and the test cup.

Place three steel balls in the test cup and lock them in place.

Pour the DIDA sample over the balls.

Place a fourth ball in the chuck of the test machine.

Assemble the test cup onto the machine.

Apply a specified load and rotate the top ball at a constant speed for a set duration and

temperature.
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After the test, disassemble the apparatus and clean the three stationary balls.

Measure the diameter of the wear scars on the three stationary balls using a microscope.

Calculate the average wear scar diameter. A smaller wear scar indicates better anti-wear

properties.[14]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://support.newgatesimms.com/tribological-testing-by-4-ball-testing-methods/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Setup

Test Execution

Analysis

Assemble three stationary
balls in test cup

Add DIDA sample

Mount fourth ball
in rotating chuck

Apply load and
rotate top ball

Measure wear scars on
stationary balls

Calculate average
wear scar diameter

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fundamental Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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